Cas no 876717-08-7 (2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid)

2-[2-(Propan-2-yl)-1H-imidazol-1-yl]acetic acid is a versatile synthetic intermediate featuring an imidazole core substituted with an isopropyl group and an acetic acid moiety. This compound is valued for its structural adaptability, enabling applications in pharmaceutical synthesis, coordination chemistry, and material science. The imidazole ring provides a stable heterocyclic scaffold, while the acetic acid group enhances solubility and reactivity for further functionalization. Its isopropyl substitution contributes to steric and electronic modulation, making it useful in ligand design and catalysis. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for researchers developing bioactive molecules or functional materials.

2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid structure

876717-08-7 structure

Product Name:2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid

CAS No:876717-08-7

MF:C₈H₁₂N₂O₂

MW:168.193081855774

MDL:MFCD07801136

CID:709990

PubChem ID:6484200

Update Time:2025-10-29

2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-1-aceticacid, 2-(1-methylethyl)-
- 1-(2-PHENYL-1H-IMIDAZOL-4-YL)-ETHANONE
- 2-(2-propan-2-ylimidazol-1-yl)acetic acid
- 2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid
- 2-(2-Isopropyl-1H-imidazol-1-yl)acetic acid
- (2-Isopropyl-imidazol-1-yl)-acetic acid
- 876717-08-7
- BKB71708
- EN300-309056
- CS-0245679
- DTXSID70424416
- SCHEMBL2627812
- AKOS000248995
- MDL： MFCD07801136
- Inchi： 1S/C8H12N2O2/c1-6(2)8-9-3-4-10(8)5-7(11)12/h3-4,6H,5H2,1-2H3,(H,11,12)
- InChI Key： GDYODZVJBGCMLU-UHFFFAOYSA-N
- SMILES： OC(CN1C=CN=C1C(C)C)=O

Computed Properties

Exact Mass: 186.07900
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1Å²
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.9

Experimental Properties

PSA: 45.75000
LogP: 2.27930

2-[2-(propan-2-yl)-1H-imidazol-1-yl]acetic acid Pricemore >>

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